Cas no 19545-26-7 (Wortmannin)

Wortmannin is a potent and selective inhibitor of phosphoinositide 3-kinases (PI3Ks), exhibiting irreversible binding to the enzyme's catalytic subunit. It demonstrates high specificity for PI3K isoforms, particularly PI3Kα, PI3Kβ, and PI3Kγ, with IC50 values in the low nanomolar range. Wortmannin is widely utilized in biochemical and cellular research to investigate PI3K-mediated signaling pathways, including cell proliferation, survival, and vesicular trafficking. Its ability to cross cell membranes efficiently makes it a valuable tool for in vitro and ex vivo studies. However, its instability in aqueous solutions necessitates careful handling. Researchers favor Wortmannin for its well-characterized mechanism of action and reliability in modulating PI3K activity.

Wortmannin structure

Product Name:Wortmannin

CAS No:19545-26-7

MF:C₂₃H₂₄O₈

MW:428.431867599487

MDL:MFCD00133927

CID:154542

PubChem ID:253659701

Update Time:2025-10-18

Wortmannin Chemical and Physical Properties

Names and Identifiers

- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione,11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-,(1S,6bR,9aS,11R,11bR)-
- WortMannin
- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione,11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-...
- Wortmannin (KY 12420 ,Antibiotic SL-2052)
- Wortmannin solution
- WR 1065
- Antibiotic SL-2052
- KY-12420
- SL-2052
- Wartmannin
- WORTMANNINWORTMANN
- (+)-Wortmannin
- KY 1242
- [1S-(1alpha,6balpha,9abeta,11alpha,11bbeta)]-11-(Acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-3H-furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione
- KY 12420
- Wortmammin
- WORTMANNINTOXIN
- Wortmannin,KY 12420
- Wortmannin,98%
- antibioticsl-2052
- NSC221019
- XVA4O219QW
- MLS002703028
- Wortmannin, 98%
- Pi 3-Kinase Inhibitor
- GTPL6060
- EX-A1930
- W0007
- 3,2-DE]INDENO[4,5-H][2]BENZOPYRAN-11-YL ACETATE
- CU-00000000011-1
- AC-35862
- NSC-627609
- SCHEMBL4531
- 3H-Furo[4,2-de]indeno[4,5,-h]-2-benzopyran-3,6,9-trione, 11-(Acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6br,9aS,11R,11bR)
- 3H-Furo[4,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione, 11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6br,9aS,11R,11bR)
- 3H-FURO(4,3,2-DE)INDENO(4,5-H)-2-BENZOPYRAN-3,6,9-TRIONE, 11-(ACETYLOXY)-1,6B,7,8,9A,10,11,11B-OCTAHYDRO-1-(METHOXYMETHYL)-9A,11B-DIMETHYL-, (1S,6BR,9AS,11R,11BR)-
- WORTMANNIN [MI]
- BS-16306
- CHEBI:52289
- CHEMBL428496
- nchembio866-comp1
- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione,11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6bR,9aS,11R,11bR)-
- [(1R,3R,5S,9R,18S)-18-(methoxymethyl)-1,5-dimethyl-6,11,16-trioxo-13,17-dioxapentacyclo[10.6.1.02,10.05,9.015,19]nonadeca-2(10),12(19),14-trien-3-yl] acetate
- NCGC00163485-01
- 19545-26-7
- Wortmannin, from Penicillium funiculosum, >=98% (HPLC and TLC)
- BDBM15234
- (1R,3R,5S,9R,18S)-18-(methoxymethyl)-1,5-dimethyl-6,11,16-trioxo-13,17-dioxapentacyclo[10.6.1.0^{2,10}.0^{5,9}.0^{15,19}]nonadeca-2(10),12(19),14-trien-3-yl acetate
- BSPBio_001232
- BRD-K87343924-001-02-4
- (1S,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b-decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-ylacetate
- CS-5073
- NSC627609
- MFCD00133927
- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione, 11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6bR,9aS,11R,11bR)-
- (1S,6BR,9AS,11R,11BR)-9A,11B-DIMETHYL-1-[(METHYLOXY)METHYL]-3,6,9-TRIOXO-1,6,6B,7,8,9,9A,10,11,11B-DECAHYDRO-3H-FURO[4,
- CCG-208290
- NSC 627609
- NCGC00163485-02
- SL-2052;KY-12420
- 3H-furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione, 11-(acetyloxy)-1,
- Wortmannin, from Penicillium funiculosum
- BRN 0067676
- Wortmannin,Penicillium wortmannin
- (1S,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b-decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate
- 2-Oxaandrosta-5,5,4-bc]furan-3,7,17-trione, 11-(acetyloxy)-1-(methoxymethyl)-, (1.alpha.,11.alpha.)-
- HMS1990N13
- NSC-221019
- J-012661
- HY-10197
- QDLHCMPXEPAAMD-QAIWCSMKSA-N
- C23H24O8
- wortmanin
- Wortmannin, Wm
- ST-415
- (1S,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-3,6,6b,7,8,9,9a,10,11,11b-decahydro-1H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate
- 3H-Furo[4,3,2-de]indeno[4,5-h]-2-benzopyran-3,6,9-trione, 11-(acetyloxy)-1,6b,7,8,9a,10,11,11b-
- 6b,7,8,9a,10,11,11b-octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, (1S,6bR,9aS,11R,11bR)-
- DB08059
- KY12420
- (1alpha,11alpha)-11-(Acetyloxy)-1-(methoxymethyl)-2-oxaandrosta-5,8-dieno(6,5,4-bc)furan-3,7,17-trione
- UNII-XVA4O219QW
- octahydro-1-(methoxymethyl)-9a,11b-dimethyl-, [1S-(1alpha,6baalpha,9abeta,11alpha,11bbeta)]-
- (1R,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b- decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate
- NCI60_001835
- Wortmannin; SL-2052; KY-12420
- ACon0_000951
- s2758
- SMR001566836
- DTXSID8040642
- HMS1792N13
- 4-19-00-03134 (Beilstein Handbook Reference)
- (1S,6bR,9aS,11R,11bR)-1-(methoxymethyl)-9a,11b-dimethyl-3,6,9-trioxo-3,6,6b,7,8,9,9a,10,11,11b-decahydro-1H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate.
- (1S,6bR,9aS,11R,11bR)-9a,11b-dimethyl-1-[(methyloxy)methyl]-3,6,9-trioxo-1,6,6b,7,8,9,9a,10,11,11b-decahydro-3H-furo[4,3,2-de]indeno[4,5-h]isochromen-11-yl acetate
- HMS3403N13
- cid_312145
- MEGxm0_000446
- AKOS027327288
- Wortmannin, Penicillium funiculosum
- Wortmannin - CAS 19545-26-7
- BRD-K87343924-001-12-3
- Wortmannin?
- Wortmannin
- MDL： MFCD00133927
- Inchi： 1S/C23H24O8/c1-10(24)30-13-7-22(2)12(5-6-14(22)25)16-18(13)23(3)15(9-28-4)31-21(27)11-8-29-20(17(11)23)19(16)26/h8,12-13,15H,5-7,9H2,1-4H3/t12-,13+,15+,22-,23-/m0/s1
- InChI Key： QDLHCMPXEPAAMD-QAIWCSMKSA-N
- SMILES： O(C(C)=O)[C@@H]1C[C@]2(C)C(CC[C@H]2C2C(C3=C4C(=CO3)C(=O)O[C@H](COC)[C@]4(C)C=21)=O)=O
- BRN： 0067676

Computed Properties

Exact Mass: 428.14700
Monoisotopic Mass: 428.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 921
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.2
Topological Polar Surface Area: 109

Experimental Properties

Color/Form: Off white powder
Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 235.0 to 239.0 deg-C
Boiling Point: 615.6±55.0°C at 760 mmHg
Flash Point: 2℃
Refractive Index: 1.4480 (estimate)
Solubility: Almost insoluble (0.051 g/l) (25 º C),
PSA: 109.11000
LogP: 2.53640
λmax: 296(lit.)
Merck: 10053
Sensitiveness: Light Sensitive
Solubility: DMSO
Specific Rotation: +80.0～+105.0゜(20℃/D)(c=0.1,C2H5OH)

Wortmannin Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H300,H310,H330
Warning Statement： P260,P264,P280,P284,P302+P350,P310
Hazardous Material transportation number：UN 3462
WGK Germany：3
Hazard Category Code： R11;R20/21/22;R36
Safety Instruction： 28-36/37-45
FLUKA BRAND F CODES：3-8-10
RTECS：CB9641000
Hazardous Material Identification：
Safety Term：S28-36/37-45
Risk Phrases：R26/27/28
HazardClass：6.1
PackingGroup：I
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Wortmannin Pricemore >>

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